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Introduction

Dimethylsulfonio(trifluoro)boranuide, more commonly known as boron trifluoride dimethyl
sulfide complex (BF3-SMez), is a versatile and widely utilized Lewis acid catalyst in organic
synthesis. This complex offers a safer and more convenient alternative to gaseous boron
trifluoride, exhibiting enhanced stability and ease of handling. Its applications span a range of
reactions, including ether dealkylation, Friedel-Crafts reactions, and polymerizations, making it
an invaluable tool for chemists in academic and industrial research, particularly in the field of
drug development. This guide provides a comprehensive overview of the synthesis, properties,
and applications of dimethylsulfonio(trifluoro)boranuide, supported by experimental
protocols and quantitative data.

Synthesis of Dimethylsulfonio(trifluoro)boranuide

The most common method for the preparation of dimethylsulfonio(trifluoro)boranuide is the
direct gas-phase complexation of dimethyl sulfide (DMS) and boron trifluoride (BFs). This
exothermic reaction leads to the formation of the stable Lewis acid-base adduct.[1]

Experimental Protocol: Gas-Phase Complexation

The following protocol is based on a method described in European Patent EP3725742B1.[1]
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Materials:

o Dimethyl sulfide (50 kg)

e Boron trifluoride gas (51.4 kg)

o Reactor with a reflux condensing component

Procedure:

e The reactor, equipped with a reflux condenser, is charged with 50 kg of dimethyl sulfide.

o The reflux condenser is activated, and a cooling medium (e.g., -15°C ethylene glycol
aqueous solution) is circulated.

o The dimethyl sulfide is heated to 60°C to initiate reflux, with stirring at 100 r/min.

o Boron trifluoride gas is introduced into the reactor at a controlled rate (30 kg/h to 120 kg/h ),
maintaining constant pressure within the reaction vessel.

e The reaction is considered complete when reflux ceases, which typically occurs within 1 hour
from the start of boron trifluoride introduction.

e The reactor is then cooled to 20°C to 25°C.

e The resulting product, colorless and transparent liquid
dimethylsulfonio(trifluoro)boranuide, is discharged from the reactor.

This process yields approximately 101.2 kg of the boron trifluoride dimethyl sulfide complex.[1]
The yield is reported to be around 99.1%, with a boron trifluoride content of approximately
49%.[1]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for dimethylsulfonio(trifluoro)boranuide.

Physical and Chemical Properties
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Dimethylsulfonio(trifluoro)boranuide is a colorless to pale yellow liquid at room temperature.
[2] Key physical and chemical properties are summarized in the table below.

Property Value Reference(s)
Molecular Formula C2HeBF3S

Molecular Weight 129.94 g/mol

Density 1.235 g/mL at 25 °C

Flash Point -16 °C (3.2 °F) - closed cup

Appearance Colorless to pale yellow liquid [2]

Spectroscopic Data

Detailed, isolated spectroscopic data (*H NMR, 3C NMR, 1B NMR, °F NMR, and IR) for pure
dimethylsulfonio(trifluoro)boranuide is not readily available in the public literature. While
NMR studies of various boron complexes and reaction mixtures containing the title compound
have been published, specific spectral assignments for the isolated complex are not provided.
Researchers should perform their own spectral analysis for characterization.

Applications in Organic Synthesis

Dimethylsulfonio(trifluoro)boranuide is a powerful Lewis acid catalyst with a broad range of
applications in organic synthesis.

Ether Dealkylation

One of the most common applications of this complex is the cleavage of ethers, particularly
benzyl and other alkyl ethers, which are frequently used as protecting groups in the synthesis
of complex molecules.[2] The Lewis acidic boron atom coordinates to the ether oxygen,
activating the C-O bond for cleavage.

Friedel-Crafts and Related Reactions

The complex is also employed as a catalyst in Friedel-Crafts type reactions, although specific
yield data for a wide range of substrates is not extensively tabulated in single sources.
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Polymerization Reactions

Boron trifluoride complexes, including the dimethyl sulfide adduct, are known to initiate cationic
polymerization of various monomers.[3]

Safety and Handling

Dimethylsulfonio(trifluoride)boranuide is a flammable and corrosive liquid. It is also moisture-
sensitive. Proper safety precautions must be taken during handling and storage.

e Handling: Work in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4]

e Storage: Store in a cool, dry, and well-ventilated area, away from sources of ignition and
incompatible materials such as water and oxidizing agents. Keep containers tightly closed.[4]

o Spills: In case of a spill, absorb with an inert material and dispose of it as hazardous waste.

[4]

Always consult the Safety Data Sheet (SDS) before using this reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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